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Compound of Interest

Compound Name: Acoforestinine

Cat. No.: B10818227

A comprehensive literature review reveals a significant scarcity of available research on
Acoforestinine, a diterpenoid alkaloid isolated from the plant Aconitum handelianum. While
the compound has been identified, detailed scientific data regarding its biological activity,
experimental protocols, and mechanism of action are not publicly available, precluding the
creation of an in-depth technical guide at this time.

Acoforestinine is cataloged as a diterpenoid alkaloid with the chemical formula C3sHs1NO1o
and a molecular weight of 645.78.[1] It was first reported in a 2009 publication by Yang J, et al.,
in the "Zhongguo Zhong Yao Za Zhi" (China Journal of Chinese Materia Medica), which
described the isolation of diterpenoid alkaloids from Aconitum handelianum.[1]

Despite this initial identification, subsequent and extensive searches of scientific databases
and literature repositories have yielded no further specific studies on Acoforestinine. This lack
of follow-up research means that critical information for a technical whitepaper—such as
guantitative biological activity data, detailed experimental methodologies for its isolation and
study, and any elucidated signaling pathways—remains unpublished or inaccessible in the
public domain.

The Broader Context: Diterpenoid Alkaloids from
Aconitum

While information on Acoforestinine is sparse, the class of compounds to which it belongs—
diterpenoid alkaloids from the Aconitum genus—is well-documented. These alkaloids are
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known for their complex structures and a wide range of potent biological activities. Generally,
they are classified based on their carbon skeleton into C18, C19, and C20 types.

Research on various Aconitum alkaloids has revealed significant pharmacological effects,
including:

Anti-inflammatory and analgesic properties

Antitumor activity

Antiarrhythmic effects

Antiviral, insecticidal, and bactericidal potential

However, it is crucial to note that many diterpenoid alkaloids are also highly toxic, which has
limited their therapeutic applications. The toxicity and bioactivity are closely linked to their
specific chemical structures.

Due to the absence of specific data for Acoforestinine, it is not possible to generate the
requested quantitative data tables, detailed experimental protocols, or signaling pathway
diagrams. The creation of such a technical guide would require access to primary research
data that is not currently available in the scientific literature. Further investigation and
publication of research specifically focused on Acoforestinine are necessary before a
comprehensive understanding of its properties and potential applications can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b10818227#acoforestinine-literature-review-and-existing-research
https://www.benchchem.com/product/b10818227#acoforestinine-literature-review-and-existing-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10818227?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

